3,3-dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride
Overview
Description
3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride is a chemical compound characterized by its unique structure, which includes a pyridine ring and a butanoic acid moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3,3-dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride typically involves the following steps:
Starting Materials: The synthesis begins with pyridine-4-carboxaldehyde and 2,2-dimethylpropionic acid as the starting materials.
Condensation Reaction: These materials undergo a condensation reaction to form an intermediate compound.
Hydrochlorination: The intermediate compound is then treated with hydrochloric acid to yield the final product, this compound.
Industrial Production Methods: In an industrial setting, the production process may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and specific solvents can also enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions: 3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form derivatives with different functional groups.
Reduction: Reduction reactions can be used to modify the compound's structure.
Substitution: Substitution reactions can introduce new substituents at specific positions on the pyridine ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Various nucleophiles and electrophiles can be employed to achieve substitution reactions.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.
Scientific Research Applications
3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride has several scientific research applications:
Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Medicine: The compound may be explored for its therapeutic potential in treating various diseases.
Industry: It can be used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.
Mechanism of Action
The mechanism by which 3,3-dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses. The exact mechanism depends on the specific application and context in which the compound is used.
Comparison with Similar Compounds
3,3-Dimethyl-2-(pyridin-3-yl)butanoic acid hydrochloride
3,3-Dimethyl-2-(pyridin-2-yl)butanoic acid hydrochloride
3,3-Dimethyl-2-(pyridin-5-yl)butanoic acid hydrochloride
Uniqueness: 3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride is unique due to its specific substitution pattern on the pyridine ring, which can influence its reactivity and biological activity compared to similar compounds.
This comprehensive overview provides a detailed understanding of this compound, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds
Properties
CAS No. |
2624135-68-6 |
|---|---|
Molecular Formula |
C11H16ClNO2 |
Molecular Weight |
229.7 |
Purity |
0 |
Origin of Product |
United States |
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